Cas no 61383-07-1 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- DTXSID90319971
- NSC-353093
- 61383-07-1
- NSC353093
-
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- Inchi： InChI=1S/C5H5N5O/c1-10-2-6-5(11)3-4(10)8-9-7-3/h2H,1H3,(H,7,8,9)
- InChI Key： VJIOBPQOYGVVNL-UHFFFAOYSA-N
- SMILES： CN1C=NC(=O)C2=NNN=C21
Computed Properties
- Exact Mass: 151.04955
- Monoisotopic Mass: 151.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Density: 1.84
- Boiling Point: 431.1°C at 760 mmHg
- Flash Point: 214.5°C
- Refractive Index: 1.873
- PSA: 74.24
Related Literature
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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